Cas no 152356-58-6 (2-chloro-1-(6-chloropyridin-2-yl)ethan-1-one)

2-Chloro-1-(6-chloropyridin-2-yl)ethan-1-one is a chlorinated pyridinyl ketone derivative with significant utility in organic synthesis and agrochemical applications. Its structure features a reactive α-chloro ketone group adjacent to a chloropyridine moiety, making it a versatile intermediate for constructing heterocyclic compounds. The compound’s dual electrophilic sites enable selective functionalization, facilitating the synthesis of biologically active molecules, including pesticides and pharmaceuticals. Its stability under controlled conditions and high purity make it suitable for precision chemical transformations. Researchers value this compound for its efficiency in cross-coupling reactions and as a precursor in the development of advanced crop protection agents. Proper handling is essential due to its reactive nature.
2-chloro-1-(6-chloropyridin-2-yl)ethan-1-one structure
152356-58-6 structure
Product Name:2-chloro-1-(6-chloropyridin-2-yl)ethan-1-one
CAS No:152356-58-6
MF:C7H5Cl2NO
MW:190.026699781418
MDL:MFCD11847731
CID:99293
PubChem ID:15550451
Update Time:2025-05-27

2-chloro-1-(6-chloropyridin-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • Ethanone,2-chloro-1-(6-chloro-2-pyridinyl)-
    • 2-chloro-1-(6-chloropyridin-2-yl)ethanone
    • 2-CHLORO-1-(6-CHLORO-2-PYRIDINYL)-ETHANONE
    • 2-chloro-1-(6-chloro-2-pyridinyl)Ethanone
    • Ethanone, 2-chloro-1-(6-chloro-2-pyridinyl)- (9CI)
    • 2-chloro-1-(6-chloropyridin-2-yl)ethan-1-one
    • FT-0757581
    • KBZNMLMMOVMJOF-UHFFFAOYSA-N
    • chloromethyl 6-chloro-2-pyridyl ketone
    • 152356-58-6
    • SCHEMBL7978530
    • DTXSID30573994
    • EN300-1986347
    • MDL: MFCD11847731
    • Inchi: 1S/C7H5Cl2NO/c8-4-6(11)5-2-1-3-7(9)10-5/h1-3H,4H2
    • InChI Key: KBZNMLMMOVMJOF-UHFFFAOYSA-N
    • SMILES: ClCC(C1C=CC=C(N=1)Cl)=O

Computed Properties

  • Exact Mass: 188.97500
  • Monoisotopic Mass: 188.9748192g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 30Ų

Experimental Properties

  • PSA: 29.96000
  • LogP: 2.15650

2-chloro-1-(6-chloropyridin-2-yl)ethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1986347-0.05g
2-chloro-1-(6-chloropyridin-2-yl)ethan-1-one
152356-58-6
0.05g
$1152.0 2023-09-16
Enamine
EN300-1986347-0.1g
2-chloro-1-(6-chloropyridin-2-yl)ethan-1-one
152356-58-6
0.1g
$1207.0 2023-09-16
Enamine
EN300-1986347-0.25g
2-chloro-1-(6-chloropyridin-2-yl)ethan-1-one
152356-58-6
0.25g
$1262.0 2023-09-16
Enamine
EN300-1986347-0.5g
2-chloro-1-(6-chloropyridin-2-yl)ethan-1-one
152356-58-6
0.5g
$1316.0 2023-09-16
Enamine
EN300-1986347-1.0g
2-chloro-1-(6-chloropyridin-2-yl)ethan-1-one
152356-58-6
1g
$1371.0 2023-06-02
Enamine
EN300-1986347-2.5g
2-chloro-1-(6-chloropyridin-2-yl)ethan-1-one
152356-58-6
2.5g
$2688.0 2023-09-16
Enamine
EN300-1986347-5.0g
2-chloro-1-(6-chloropyridin-2-yl)ethan-1-one
152356-58-6
5g
$3977.0 2023-06-02
Enamine
EN300-1986347-10.0g
2-chloro-1-(6-chloropyridin-2-yl)ethan-1-one
152356-58-6
10g
$5897.0 2023-06-02
Enamine
EN300-1986347-1g
2-chloro-1-(6-chloropyridin-2-yl)ethan-1-one
152356-58-6
1g
$1371.0 2023-09-16
Enamine
EN300-1986347-5g
2-chloro-1-(6-chloropyridin-2-yl)ethan-1-one
152356-58-6
5g
$3977.0 2023-09-16
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